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Compound of Interest

Compound Name: Rgfp966

Cat. No.: B1193544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and use of

RGFP966, a selective Histone Deacetylase 3 (HDAC3) inhibitor, in cell culture experiments.

Introduction
RGFP966 is a potent and selective inhibitor of HDAC3 with an IC50 value of approximately 80

nM.[1][2][3][4][5][6] It exhibits over 200-fold selectivity for HDAC3 compared to other HDACs,

showing no significant inhibition of other HDACs at concentrations up to 15 μM.[1][3][4][5][6][7]

RGFP966 is a valuable tool for studying the specific roles of HDAC3 in various biological

processes, including gene transcription, cell cycle regulation, apoptosis, and signaling

pathways.[6][7][8][9] Due to its hydrophobic nature, proper dissolution and handling are critical

for obtaining reliable and reproducible results in cell-based assays.

Solubility and Storage
Proper storage and handling of RGFP966 are essential to maintain its stability and activity.

Table 1: Solubility of RGFP966
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ≥18.12 mg/mL to 100 mM [1][4][8]

72 mg/mL (198.67 mM) [7]

30 mg/mL [3]

67 mg/mL (184.88 mM) [10]

Ethanol (EtOH) ≥2.94 mg/mL (with ultrasonic) [8]

30 mg/mL [3]

< 1 mg/mL (insoluble or slightly

soluble)
[10]

N,N-Dimethylformamide (DMF) 30 mg/mL [3]

Water Insoluble [7][8]

Table 2: Storage and Stability

Form
Storage
Temperature

Stability Source

Solid (Powder) -20°C ≥ 1 to 4 years [2][3][7]

Stock Solution in

DMSO
-20°C

Several months (up to

1 month)
[5][7][8]

-80°C
1 year (up to 6

months)
[5][7]

Aqueous Solutions Room Temperature
Not recommended for

more than one day
[6]

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller volumes.[5][7] Use fresh DMSO, as moisture can reduce the solubility of RGFP966.[7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.rndsystems.com/products/rgfp-966_6728
https://www.tocris.com/products/rgfp-966_6728
https://www.apexbt.com/rgfp966.html
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.caymanchem.com/product/16917/rgfp966
https://www.targetmol.com/compound/rgfp966
https://www.apexbt.com/rgfp966.html
https://www.caymanchem.com/product/16917/rgfp966
https://www.targetmol.com/compound/rgfp966
https://www.caymanchem.com/product/16917/rgfp966
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.apexbt.com/rgfp966.html
https://tribioscience.com/wp-content/uploads/2023/09/TBI4029_RGFP966.pdf
https://www.caymanchem.com/product/16917/rgfp966
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.medchemexpress.com/RGFP966.html
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.apexbt.com/rgfp966.html
https://www.medchemexpress.com/RGFP966.html
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://bpsbioscience.com/rgfp966
https://www.medchemexpress.com/RGFP966.html
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.benchchem.com/product/b1193544?utm_src=pdf-body
https://www.selleckchem.com/products/rgfp966-hdac3-inhibitor.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of RGFP966 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of RGFP966 in DMSO.

Materials:

RGFP966 powder (Molecular Weight: 362.4 g/mol )[1][2][3][4]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required amount of RGFP966: To prepare 1 mL of a 10 mM stock solution, you

will need 3.624 mg of RGFP966.

Weigh the RGFP966 powder: Carefully weigh the calculated amount of RGFP966 powder in

a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO to the tube. For 1 mL of a 10 mM solution,

add 1 mL of DMSO.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes.

If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes

and/or sonicate it in an ultrasonic bath for a few minutes.[8]
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Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.[5][7][8]

Workflow: Preparing RGFP966 Stock Solution

Start: Weigh RGFP966 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Fully Dissolved?

Warm to 37°C and/or Sonicate

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Stock Solution Ready
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Caption: Workflow for preparing RGFP966 stock solution.

Preparation of Working Solution for Cell Culture
This protocol describes the dilution of the RGFP966 stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM RGFP966 stock solution in DMSO

Pre-warmed complete cell culture medium

Procedure:

Determine the final working concentration: The effective concentration of RGFP966 can vary

depending on the cell line and the experimental endpoint. Typical working concentrations

range from the nanomolar to the low micromolar range (e.g., 1 µM to 10 µM).[7][8][9][11][12]

Calculate the dilution factor: For example, to prepare a 10 µM working solution from a 10 mM

stock, a 1:1000 dilution is required.

Dilute the stock solution:

It is recommended to perform a serial dilution to ensure accurate and homogenous mixing.

For a 1:1000 dilution, you can first dilute the 10 mM stock 1:100 in culture medium (e.g., 1

µL of stock in 99 µL of medium) to get an intermediate dilution of 100 µM.

Then, dilute this intermediate solution 1:10 in the final volume of culture medium (e.g., 100

µL of the 100 µM solution into 900 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the RGFP966-treated samples.
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Treat the cells: Add the RGFP966 working solution or the vehicle control to your cells and

incubate for the desired duration (e.g., 24 to 72 hours).[7][8]

Signaling Pathway
RGFP966 selectively inhibits HDAC3, leading to an increase in the acetylation of histone and

non-histone proteins. This modulation of protein acetylation affects various downstream

signaling pathways.

Simplified Signaling Pathway of RGFP966

RGFP966

HDAC3

Increased Protein Acetylation
(Histones, Transcription Factors)

Inhibits Deacetylation

Altered Gene Expression

Cellular Effects
(e.g., Apoptosis, Cell Cycle Arrest, Anti-inflammatory)

Click to download full resolution via product page

Caption: RGFP966 inhibits HDAC3, leading to altered gene expression.

Key Signaling Pathways Modulated by RGFP966:
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Histone Acetylation: RGFP966 treatment increases the acetylation of specific histone

residues, such as H3K9/K14, H3K27, and H4K5, which can alter chromatin structure and

gene transcription.[6][8]

NF-κB Pathway: RGFP966 has been shown to attenuate the transcriptional activity of NF-κB

p65, leading to anti-inflammatory effects.[5][13]

Nrf2 Pathway: RGFP966 can activate the Nrf2 signaling pathway, which is involved in the

antioxidant response and cellular protection against oxidative stress.[11][12][14]

EGFR Signaling: In some cancer cells, RGFP966 has been found to inhibit the EGFR

signaling pathway by repressing EGFR expression and phosphorylation.[9]

Conclusion
RGFP966 is a powerful tool for investigating the biological functions of HDAC3. By following

these detailed protocols for its dissolution and application in cell culture, researchers can

ensure the generation of accurate and reproducible data. Careful consideration of the

appropriate solvent, storage conditions, and working concentrations is paramount for

successful experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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